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Executive Summary
Antimony(III) iodide (SbI₃) is a p-block element halide notable for its pronounced Lewis acidic

character. This technical guide provides a comprehensive overview of the Lewis acidity of SbI₃,

detailing its electronic origins, quantitative assessment, and applications. While specific

quantitative metrics such as the Gutmann-Beckett Acceptor Number (AN) and Fluoride Ion

Affinity (FIA) are not extensively reported in the literature for SbI₃, its Lewis acidity is well-

established through the formation of stable adducts with various Lewis bases. This document

summarizes the available thermodynamic data for these interactions, provides detailed

experimental protocols for the synthesis of SbI₃ and the characterization of its Lewis acidic

properties, and explores its utility in materials science and as a potential catalyst in organic

synthesis.

Introduction to Antimony(III) Iodide (SbI₃)
Antimony(III) iodide, also known as triiodostibane, is a ruby-red crystalline solid with the

chemical formula SbI₃.[1] In its gaseous state, SbI₃ adopts a trigonal pyramidal geometry, as

predicted by VSEPR theory, due to the presence of a stereochemically active lone pair of

electrons on the antimony center.[1] In the solid state, the antimony atom is coordinated to six

iodide ligands in a distorted octahedral arrangement.[1] As a member of the pnictogen

trihalides, SbI₃ is recognized for its ability to function as an electron pair acceptor, or Lewis

acid. This property is fundamental to its chemistry, enabling its use as a catalyst, a precursor in

materials science for semiconductors and photovoltaics, and in the synthesis of antimony-

based pharmaceuticals.[2]
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Table 1: Physical and Chemical Properties of Antimony(III) Iodide

Property Value Reference(s)

CAS Number 7790-44-5 [3]

Molecular Formula SbI₃ [4]

Molar Mass 502.473 g/mol [1]

Appearance Ruby-red crystalline solid [1]

Melting Point 170.5 °C [3][4]

Boiling Point 401 °C [3][4]

Density 4.92 g/cm³ [1][4]

Solubility

Soluble in benzene, toluene,

alcohol, acetone, CS₂, HCl, KI

solutions. Hydrolyzes in water.

[1][3][5]

Molecular Geometry (Gas) Trigonal Pyramidal [1]

The Nature of Lewis Acidity in SbI₃
The Lewis acidity of antimony(III) compounds arises from the electronic structure of the central

antimony atom. In SbI₃, the antimony is in the +3 oxidation state with a 5s²5p⁰ valence electron

configuration after forming three covalent bonds with iodine. The presence of vacant, low-lying

5p and potentially 5d orbitals allows SbI₃ to accept electron density from a Lewis base. The

electronegative iodine atoms inductively withdraw electron density from the antimony center,

further enhancing its electrophilicity and making it a more potent Lewis acid. The interaction

involves the donation of a lone pair of electrons from a Lewis base into an empty σ*

antibonding orbital of the Sb-I bonds.

Quantitative Assessment of Lewis Acidity
The strength of a Lewis acid is quantified using various experimental and computational

methods. While data for SbI₃ is sparse compared to other Lewis acids like boron trihalides or
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antimony pentachloride, thermodynamic data from adduct formation studies provide valuable

insight.

Enthalpies of Adduct Formation
A direct measure of Lewis acidity can be obtained by measuring the enthalpy change (ΔH)

upon reaction with a Lewis base. A more negative enthalpy of formation indicates a stronger

Lewis acid-base interaction. Studies on the formation of solid 1:1 adducts between SbI₃ and

pyridine-based ligands provide key quantitative data.

Table 2: Enthalpy Data for the Reaction SbI₃(cr) + L(l) → SbI₃·L(cr)

Lewis Base (L)
Ligand
Abbreviation

Enthalpy of
Reaction (ΔHᵣ)
(kJ·mol⁻¹)

Mean Sb-N Bond
Enthalpy (kJ·mol⁻¹)

Pyridine Py -61.13 ± 1.75 134 ± 3

2-Methylpyridine 2MPy -82.60 ± 1.55 154 ± 3

3-Methylpyridine 3MPy -67.50 ± 0.97 140 ± 3

4-Methylpyridine 4MPy -74.10 ± 1.19 147 ± 4

Data sourced from

Reference[6].

Common Lewis Acidity Scales
Gutmann-Beckett Method: This widely used experimental technique quantifies Lewis acidity via

an "Acceptor Number" (AN). It measures the change in the ³¹P NMR chemical shift of a probe

molecule, triethylphosphine oxide (Et₃PO), upon interaction with a Lewis acid.[3][7] The AN is

calculated using the formula: AN = 2.21 × (δₛₐₘₚₗₑ − 41.0) where δₛₐₘₚₗₑ is the ³¹P NMR

chemical shift of Et₃PO in the presence of the Lewis acid, and 41.0 ppm is the shift of Et₃PO in

the non-coordinating solvent hexane (AN = 0).[3] The reference for a strong Lewis acid is

SbCl₅, which is assigned an AN of 100.[3] To date, a definitive Acceptor Number for SbI₃ has

not been reported in the surveyed literature, representing a knowledge gap.
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Fluoride Ion Affinity (FIA): Computationally, Lewis acidity is often expressed as the Fluoride Ion

Affinity (FIA), defined as the negative of the gas-phase enthalpy change for the reaction of a

Lewis acid with a fluoride ion.[8][9] LA + F⁻ → [LA-F]⁻ ; FIA = -ΔH A higher FIA value

corresponds to stronger Lewis acidity.[9] While extensive datasets of computed FIA values

exist for a wide range of p-block Lewis acids, a value for SbI₃ is not readily available.[8][10]

Experimental Protocols
Synthesis of Antimony(III) Iodide
Several methods exist for the synthesis of SbI₃. The reaction of elemental antimony and iodine

in a suitable solvent is common and provides high-purity crystals.

Protocol: Synthesis via Direct Elemental Reaction in Toluene This protocol is adapted from

references[11][12][13].

Apparatus Setup: Assemble a 250 mL three-neck round-bottom flask equipped with a

magnetic stirrer, a reflux condenser, and a temperature probe. Ensure all glassware is

thoroughly dried to prevent hydrolysis of the product.[12]

Reagents:

Antimony (Sb) powder: 3.5 g

Iodine (I₂): 7.0 g

Toluene (dried over anhydrous Na₂SO₄): 150 mL[12][13]

Procedure: a. To the reaction flask, add the antimony powder followed by the iodine crystals.

[12] b. Add the dry toluene through the top of the reflux condenser. The iodine will dissolve,

forming a characteristic violet solution.[12] c. Begin stirring and heating the mixture using a

heating mantle. Heat the solution to reflux (approx. 110 °C, the boiling point of toluene).[12]

d. Continue refluxing until the violet color of the free iodine disappears and the solution turns

a clear amber or red color, indicating the completion of the reaction.[13] e. Hot-filter the

solution through a fritted glass funnel to remove any unreacted antimony powder. Collect the

filtrate in a clean, dry Erlenmeyer flask. f. Allow the filtrate to cool slowly to room

temperature. Ruby-red crystals of SbI₃ will precipitate from the solution.[12][13] g. Isolate the
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crystals by filtration (e.g., using a Hirsch funnel).[13] h. Wash the crystals with a small

amount of cold, dry chloroform or pentane to remove residual toluene and soluble impurities.

[11] i. Dry the crystals under vacuum to yield the final product. The typical yield is

approximately 80%.[3]

Characterization of Lewis Acidity via Indicator Titration
The Lewis acidic nature of SbI₃ can be qualitatively and semi-quantitatively demonstrated by its

reaction with a Lewis base in the presence of an indicator like Rhodamine B.

Protocol: Reaction with an Amine using Rhodamine B This protocol is adapted from

reference[13].

Preparation of Solutions:

SbI₃ Stock Solution: Prepare a dilute solution of the synthesized SbI₃ in dry toluene. The

solution should be pale yellow and protected from light to prevent photodecomposition.[13]

Indicator Solution: Prepare a stock solution of Rhodamine B by extracting a 10⁻³ M

aqueous solution with an equal volume of toluene. The toluene layer, containing the

colorless lactone form of the dye (Ro), is used.[14]

Lewis Base Solution: Prepare a dilute solution of an amine (e.g., ethylamine) in dry

toluene.

Procedure: a. To a test tube, add a small volume of the SbI₃ stock solution. b. Add a few

drops of the Rhodamine B indicator solution. In the presence of the Lewis acid SbI₃, the dye

forms a colored adduct, [SbI₃·R]⁺⁻, and the solution turns purple.[14] c. Titrate this purple

solution by adding the amine solution dropwise. d. As the amine (a stronger Lewis base) is

added, it displaces the Rhodamine B from the SbI₃, forming a colorless amine-SbI₃ adduct.

The endpoint is reached when the purple color disappears, and the solution becomes

colorless again.[13]

Visualizations: Workflows and Reaction Pathways
Synthesis of Antimony(III) Iodide
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Caption: Experimental workflow for the synthesis of SbI₃.

Lewis Acid-Base Adduct Formation

Reactants

SbI₃
(Lewis Acid)

SbI₃-Pyridine Adduct
[I₃Sb-NC₅H₅]

Accepts e⁻ pair

Pyridine
(Lewis Base)

Donates e⁻ pair

Click to download full resolution via product page

Caption: Formation of a Lewis acid-base adduct between SbI₃ and pyridine.

Gutmann-Beckett Method for Lewis Acidity
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Caption: Logical workflow of the Gutmann-Beckett method.

Conceptual Catalytic Cycle
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Caption: Conceptual cycle for a generic SbI₃-catalyzed reaction.

Applications in Synthesis and Materials Science
The Lewis acidic nature of SbI₃ underpins its applications across various scientific domains.

Catalysis in Organic Synthesis: While specific examples citing SbI₃ are not abundant, the

known catalytic activity of other antimony halides like SbCl₃ suggests its potential.[15] Lewis

acidic antimony compounds are effective catalysts for reactions such as Friedel-Crafts

alkylations and dimerizations, where the Lewis acid activates a substrate towards

nucleophilic attack.[13][15] The SbI₃/o-chloranil system, a surrogate for highly Lewis acidic

Sb(V) species, has been shown to catalyze C-F bond activation and polymerization

reactions, highlighting the potential for SbI₃ in catalytic systems.[15][16]

Materials Science: SbI₃ is a semiconductor used in the development of materials for

photovoltaic devices and radiation detectors.[2][17] Its ability to form complex iodides and

adducts, such as the non-linear optical (NLO) crystal SbI₃·3S₈, is driven by its Lewis acidic

interactions, opening avenues for new functional materials.
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Conclusion
Antimony(III) iodide is a significant Lewis acid whose properties are derived from the electron-

deficient nature of the central antimony atom. Its ability to form stable adducts with Lewis bases

has been quantified through enthalpic studies, confirming strong acid-base interactions.

Although standardized metrics like the Gutmann-Beckett Acceptor Number and Fluoride Ion

Affinity are not yet established for SbI₃, the provided experimental protocols allow for its

synthesis and qualitative characterization. The established reactivity of related antimony

compounds points to a promising, yet underexplored, future for SbI₃ as a catalyst in organic

synthesis and as a versatile building block in materials chemistry. Further quantitative and

computational studies are warranted to fully map its Lewis acidic potential and expand its

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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